Cas no 3221-18-9 (1-Piperazineethanol, 4-butyl-)
1-Piperazineethanol, 4-butyl- structure
Product Name:1-Piperazineethanol, 4-butyl-
CAS No:3221-18-9
MF:C10H22N2O
MW:186.294482707977
CID:1449924
PubChem ID:18695485
Update Time:2025-04-20
1-Piperazineethanol, 4-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineethanol, 4-butyl-
- AKOS009069456
- SCHEMBL469162
- 2-(4-n-Butyl-1-piperazinyl)ethanol
- 4-Butyl-1-piperazineethanol
- ONECAFFBSCAQDA-UHFFFAOYSA-N
- DTXSID701309888
- 3221-18-9
-
- Inchi: 1S/C10H22N2O/c1-2-3-4-11-5-7-12(8-6-11)9-10-13/h13H,2-10H2,1H3
- InChI Key: ONECAFFBSCAQDA-UHFFFAOYSA-N
- SMILES: OCCN1CCN(CCCC)CC1
Computed Properties
- Exact Mass: 186.17336
- Monoisotopic Mass: 186.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 26.7Ų
Experimental Properties
- PSA: 26.71
1-Piperazineethanol, 4-butyl- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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